molecular formula H3PO4<br>H3O4P<br>H3PO4<br>H3O4P B055771 Hydron;phosphate CAS No. 116319-08-5

Hydron;phosphate

Cat. No. B055771
M. Wt: 97.995 g/mol
InChI Key: NBIIXXVUZAFLBC-UHFFFAOYSA-N
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Description

Hydrogen phosphate, also known as dihydrogen phosphate, is an inorganic compound with the chemical formula H2PO4-. It is a salt of phosphoric acid and is commonly used in various scientific research applications.

Scientific Research Applications

  • Raman Spectroscopy in Hydrolysis Studies Hydron phosphate's hydrolysis was monitored using Raman spectroscopy. This study identified that hydrolysis predominantly occurs at terminal phosphate units. It's a zeroth-order reaction, obeying the Arrhenius equation (H. D. de Jager & A. Heyns, 1998).

  • Phosphorus Reclamation from Animal Manures Hydrothermal carbonization of animal manures is an innovative method for reclaiming phosphate. This process captures and recycles phosphate, mitigating environmental impacts of phosphate pollution (S. Heilmann et al., 2014).

  • Use in Sunscreens Hydroxyapatite doped with elements like Zn2+, Fe3+, and Cr3+ demonstrates potential for use in sunscreens. The biocompatible phosphate materials, when doped, may have protective effects against UV rays (T. Araujo et al., 2010).

  • Biological Phosphate Removal Processes Biological phosphate removal is a key process in wastewater treatment. Understanding the microbiological and engineering aspects of this process is crucial for efficient operation and design (M. V. van Loosdrecht et al., 1997).

  • Sensor Arrays for Phosphates Detection Metal-organic-framework (MOF) nanozyme-based sensor arrays have been developed for discriminating and probing phosphates. These sensors are useful in detecting phosphates involved in enzymatic hydrolysis (Li Qin et al., 2018).

  • Agricultural Applications Synthetic apatite nanoparticles, a form of phosphate, have shown potential as an effective phosphorus fertilizer for crops like soybean, enhancing growth rate and yield while reducing environmental risks (Ruiqiang Liu & R. Lal, 2014).

  • Bone Cell Attachment and Differentiation Phosphate group incorporation in hydrogels has been investigated for its potential in bone cell attachment and differentiation, showing promising results in bone regeneration applications (M. Dadsetan et al., 2012).

  • Oral Care Products Hydroxyapatite, a calcium phosphate, is used in dentistry and oral care products for tooth remineralization, sensitivity reduction, and biofilm control (Lijie Chen et al., 2021).

  • Geochemical Behavior Studies The study of polyphosphate adsorption and hydrolysis on aluminum oxides is essential for understanding phosphate's geochemical behaviors and environmental impacts (B. Wan et al., 2019).

  • Phosphate Crisis and Sustainability Investigating the depletion of phosphate reserves and finding sustainable solutions is crucial for future generations. This includes understanding the role of phosphate in agriculture and the environment (P. Abelson, 1999).

properties

IUPAC Name

hydron;phosphate
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InChI

InChI=1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)
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InChI Key

NBIIXXVUZAFLBC-UHFFFAOYSA-N
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Canonical SMILES

[H+].[H+].[H+].[O-]P(=O)([O-])[O-]
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Molecular Formula

H3O4P
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Molecular Weight

97.995 g/mol
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Product Name

Hydron;phosphate

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